Cas no 354-69-8 (1,1,1,2,2-PENTAFLUORO-3-IODOPROPANE)

• Product Name: 1,1,1,2,2-PENTAFLUORO-3-IODOPROPANE
• CAS No: 354-69-8
• MF: C₃H₂F₅I
• MW: 259.944470882416
• MDL: MFCD00039405
• CID: 95176
• PubChem ID: 67721
• Update Time: 2025-06-20

1,1,1,2,2-PENTAFLUORO-3-IODOPROPANE Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2-PENTAFLUORO-3-IODOPROPANE
• 1,1,1,2,2-Pentafluor-3-jod-propan
• 1,1,1,2,2-pentafluoro-3-iodo-propane
• 1H,1H-Pentafluoropropyl iodide
• 1-iodo-2,2,3,3,3-pentafluoropropane
• 1-Jod-2,2,3,3,3-pentafluorpropan
• 2,2,3,3,3-pentafluoropropyl iodide
• Heptafluor-1-iodpropan
• Pentafluoropropyl iodide
• AKOS016015377
• 2,2,3,3,3-Pentafluoro-n-propyl iodide
• NSC-141151
• NSC 141151
• DTXSID5059870
• (Perfluoroethyl)methyl iodide
• 354-69-8
• 2,3,3,3-Pentafluoropropyl iodide
• NSC141151
• Propane, 1,1,1,2,2-pentafluoro-3-iodo-
• NS00018971
• SCHEMBL506369
• Propane,1,1,2,2-pentafluoro-3-iodo-
• 1,1,1,2,2-Pentafluoro-3-iodopropane, 96%
• MFCD00039405
• EINECS 206-568-8
• 1,1,1,2,2-Pentafluoro-3-iodopropane #
• FT-0605900
• 1H,1H-Pentafluoro-n-propyl iodide
• CF3CF2CH2I
• 3-Iodo-1,1,1,2,2-pentafluoropropane
• FS-5887
• 5YQ9ZAZ5P4
• BBL103997
• STL557807
• DB-048821
• G77539

• MDL： MFCD00039405
• Inchi： 1S/C3H2F5I/c4-2(5,1-9)3(6,7)8/h1H2
• InChI Key： HENALDZJQYAUBN-UHFFFAOYSA-N
• SMILES： ICC(C(F)(F)F)(F)F
• BRN： 1700278

Computed Properties

• Exact Mass: 259.91200
• Monoisotopic Mass: 259.912134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 2.092
• Boiling Point: 70-71°C
• Flash Point: 70-71°C
• Refractive Index: 1.373
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 2.61900
• Solubility: Not available
• Sensitiveness: Light Sensitive

1,1,1,2,2-PENTAFLUORO-3-IODOPROPANE Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S23;S26;S36
• TSCA：Yes

Additional information on 1,1,1,2,2-PENTAFLUORO-3-IODOPROPANE

Introduction to 1,1,1,2,2-Pentafluoro-3-Iodopropane (CAS No. 354-69-8): Applications and Recent Research Developments

1,1,1,2,2-Pentafluoro-3-Iodopropane, with the chemical formula C₃H₂F₅I, is a fluorinated iodinated hydrocarbon that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural and electronic properties. This compound, identified by its CAS number 354-69-8, serves as a versatile intermediate in the preparation of more complex molecules, particularly in the development of novel agrochemicals and pharmaceutical agents. The presence of both fluorine and iodine substituents makes it a valuable building block for cross-coupling reactions, which are fundamental to modern synthetic methodologies.

The significance of 1,1,1,2,5-Pentafluoro-3-Iodopropane lies in its ability to participate in various chemical transformations that are not easily achievable with non-fluorinated or non-iodinated compounds. The fluorine atoms introduce electron-withdrawing effects that can modulate the reactivity of adjacent functional groups, while the iodine atom provides a handle for palladium-catalyzed cross-coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the synthesis of biologically active molecules.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and lipophilicity, which are desirable properties in drug design. 1,1,1,2,2-Pentafluoro-3-Iodopropane has been explored as a precursor in the synthesis of fluorinated heterocycles, which are known to exhibit potent biological activities. For instance, studies have demonstrated its utility in the preparation of quinolone derivatives and benzodiazepines analogs. These compounds have shown promise in preclinical studies as potential treatments for various neurological disorders.

Moreover, the compound has found applications in materials science, particularly in the development of liquid crystals and organic electronic materials. The fluoro-substituted backbone imparts thermal stability and chemical resistance, making it an attractive candidate for advanced material formulations. Researchers have also investigated its role in polymer chemistry, where it can serve as a monomer or modifier to enhance material properties such as flexibility and durability.

One of the most compelling aspects of 1,1,1,2-pentafluoro-3-Iodopropane is its role in transition metal-catalyzed reactions. The iodine atom acts as a ligand for palladium and copper catalysts, facilitating various coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions have been leveraged to synthesize complex organic molecules with high precision. For example, recent studies have utilized this compound to develop novel antiviral agents by constructing fluorinated aromatic rings through cross-coupling strategies.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their ability to improve pharmacokinetic profiles. Pentafluoro-3-Iodopropane has been employed in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets for treating diseases such as cancer and HIV/AIDS. The fluorine atoms enhance binding affinity by increasing lipophilicity and reducing metabolic degradation rates. Additionally, the iodine moiety allows for further functionalization via metal-catalyzed reactions, enabling the creation of diverse molecular architectures.

In academic research circles, 354-69-8 has been used as a benchmark compound for studying electrophilic aromatic substitution reactions under fluoro conditions. The unique electronic environment created by the fluoro substituents influences reaction pathways and product distributions significantly compared to non-fluorinated analogs. This has led to a deeper understanding of how fluorine affects molecular reactivity at a mechanistic level.

Industrial applications have also benefited from the use of Pentafluoro-3-Iodopropane in large-scale synthesis processes. Its stability under various reaction conditions makes it suitable for batch processing without significant degradation or side reactions. This reliability has made it a preferred choice for manufacturers producing fluorinated fine chemicals used in agrochemicals and specialty materials.

Looking ahead, 354-69-8 is expected to play an even more prominent role in drug discovery and materials science as research continues to uncover new synthetic possibilities. Advances in catalytic systems may further expand its utility by enabling more efficient and selective transformations. The growing demand for fluorinated compounds underscores the importance of developing robust synthetic routes using intermediates like this one.

In conclusion, 1-pentafluoro-3-Iodopropyl is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists working on complex molecules with significant biological or material science relevance. As research progresses, 354-69-8 will undoubtedly continue to be at the forefront of innovation in fluorinated chemistry.